Cas no 1006334-36-6 (1-(Difluoromethyl)-3-methyl-1H-pyrazole-5-carbohydrazide)

• Product Name: 1-(Difluoromethyl)-3-methyl-1H-pyrazole-5-carbohydrazide
• CAS No: 1006334-36-6
• MF: C₆H₈F₂N₄O
• MW: 190.150727272034
• MDL: MFCD05861648
• CID: 3059571
• PubChem ID: 19616946
• Update Time: 2025-05-19

1-(Difluoromethyl)-3-methyl-1H-pyrazole-5-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 1-(Difluoromethyl)-3-methyl-1H-pyrazole-5-carbohydrazide
• BBL040058
• STK349788
• 2-(difluoromethyl)-5-methylpyrazole-3-carbohydrazide
• CS-0240737
• 1-(Difluoromethyl)-3-methyl-1H-pyrazole-5-carboxylic acid hydrazide
• EN300-229851
• 1006334-36-6
• 2-(difluoromethyl)-5-methyl-pyrazole-3-carbohydrazide
• DTXSID501162341
• GQB33436
• AKOS000311246

• MDL： MFCD05861648
• Inchi： 1S/C6H8F2N4O/c1-3-2-4(5(13)10-9)12(11-3)6(7)8/h2,6H,9H2,1H3,(H,10,13)
• InChI Key： WAWNAJRFWGYXSI-UHFFFAOYSA-N
• SMILES： FC(N1C(C(NN)=O)=CC(C)=N1)F

Computed Properties

• Exact Mass: 190.06661722Da
• Monoisotopic Mass: 190.06661722Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 72.9Ų

Additional information on 1-(Difluoromethyl)-3-methyl-1H-pyrazole-5-carbohydrazide

Comprehensive Guide to 1-(Difluoromethyl)-3-methyl-1H-pyrazole-5-carbohydrazide (CAS No. 1006334-36-6): Properties, Applications, and Market Insights

1-(Difluoromethyl)-3-methyl-1H-pyrazole-5-carbohydrazide (CAS No. 1006334-36-6) is a specialized heterocyclic compound with a unique molecular structure that combines a difluoromethyl group and a pyrazole ring. This compound has garnered significant attention in the pharmaceutical and agrochemical industries due to its versatile applications and potential as a building block for more complex molecules. Researchers and manufacturers are increasingly interested in its synthesis, properties, and commercial viability, making it a hot topic in modern chemical research.

The chemical structure of 1-(Difluoromethyl)-3-methyl-1H-pyrazole-5-carbohydrazide features a pyrazole core substituted with a difluoromethyl group at the 1-position and a methyl group at the 3-position, along with a carbohydrazide functional group at the 5-position. This combination of functional groups contributes to its reactivity and utility in various synthetic pathways. The presence of fluorine atoms enhances its metabolic stability and bioavailability, which is particularly valuable in drug discovery and development.

One of the most common questions about 1-(Difluoromethyl)-3-methyl-1H-pyrazole-5-carbohydrazide is its role in medicinal chemistry. Recent studies highlight its potential as an intermediate in the synthesis of bioactive molecules, including antimicrobial agents and anti-inflammatory compounds. The difluoromethyl group is known to improve the pharmacokinetic properties of drug candidates, making this compound a valuable asset in the development of next-generation therapeutics. Additionally, its application in agrochemical research is gaining traction, particularly in the design of novel pesticides and herbicides with enhanced efficacy.

From a commercial perspective, the demand for 1-(Difluoromethyl)-3-methyl-1H-pyrazole-5-carbohydrazide is on the rise, driven by its expanding applications in pharmaceuticals and agrochemicals. Market analysts predict steady growth in its production and sales, particularly in regions with robust chemical manufacturing sectors. Companies specializing in fine chemicals and custom synthesis are actively exploring scalable and cost-effective methods for its production to meet the growing demand.

Another trending topic related to this compound is its synthetic methodology. Researchers are investigating innovative routes for its preparation, including catalytic fluorination and multi-step organic synthesis. These advancements aim to improve yield, purity, and environmental sustainability, aligning with the global push for greener chemistry practices. The compound’s synthesis often involves pyrazole ring formation followed by selective functionalization, which presents both challenges and opportunities for chemists.

In terms of physical and chemical properties, 1-(Difluoromethyl)-3-methyl-1H-pyrazole-5-carbohydrazide typically appears as a white to off-white crystalline powder with moderate solubility in polar organic solvents. Its stability under various conditions makes it suitable for long-term storage and transportation, which is a critical factor for industrial applications. Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are commonly employed for its characterization and quality control.

The compound’s safety profile is another area of interest for potential users. While it is not classified as a hazardous material, standard laboratory precautions should be observed during handling. Material Safety Data Sheets (MSDS) provide detailed guidelines for safe storage, handling, and disposal, ensuring compliance with regulatory standards. This aspect is particularly important for companies aiming to integrate the compound into their production processes.

Looking ahead, the future of 1-(Difluoromethyl)-3-methyl-1H-pyrazole-5-carbohydrazide appears promising, with ongoing research exploring its potential in drug discovery, material science, and specialty chemicals. Its unique structural features and functional groups make it a versatile candidate for further innovation. As the chemical industry continues to evolve, this compound is likely to play a pivotal role in the development of new technologies and products.

For researchers and industry professionals seeking reliable sources of 1-(Difluoromethyl)-3-methyl-1H-pyrazole-5-carbohydrazide, it is essential to partner with reputable suppliers who adhere to stringent quality standards. Certificates of Analysis (CoA) and batch-specific documentation are critical for ensuring the compound’s purity and suitability for intended applications. Additionally, staying updated with the latest scientific literature and patent filings can provide valuable insights into emerging uses and synthetic advancements.

In conclusion, 1-(Difluoromethyl)-3-methyl-1H-pyrazole-5-carbohydrazide (CAS No. 1006334-36-6) is a compound of significant scientific and industrial interest. Its applications in pharmaceuticals, agrochemicals, and specialty chemicals underscore its versatility and potential for future growth. By understanding its properties, synthesis, and market dynamics, stakeholders can make informed decisions about its utilization and commercialization. As research progresses, this compound is poised to contribute to advancements in multiple fields, solidifying its position as a valuable chemical entity.